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Compound of Interest

Compound Name: T140 peptide

Cat. No.: B1602424 Get Quote

Essential Safety and Handling Guide for T140
Peptide
For researchers, scientists, and drug development professionals working with T140 peptide, a

synthetic 14-amino acid compound recognized as a CXCR4 antagonist, ensuring safe handling

is paramount to minimize exposure and prevent contamination.[1][2] While a specific Safety

Data Sheet (SDS) for T140 is not readily available, this guide consolidates essential safety and

logistical information based on established protocols for handling similar synthetic peptides.

Personal Protective Equipment (PPE)
When handling T140 peptide, especially in its powdered form, adherence to proper PPE

protocols is critical to avoid inhalation, skin, or eye contact.[3][4] The following table

summarizes the recommended PPE for various laboratory activities involving T140.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting Powder

Disposable nitrile gloves, safety goggles with

side shields, lab coat, and a dust mask or N95

respirator.[5]

Reconstituting the Peptide
Disposable nitrile gloves, safety goggles with

side shields, and a lab coat.

Cell Culture and In Vitro Assays
Disposable nitrile gloves, lab coat, and safety

glasses.

Animal Studies (Injections)
Disposable nitrile gloves, lab coat, and safety

glasses.

Spill Cleanup (Powder)

Chemical-resistant gloves, chemical safety

goggles, rubber boots, heavy rubber gloves, and

a respirator.[3]

Spill Cleanup (Liquid)
Chemical-resistant gloves, safety goggles, and

a lab coat.

Operational Plan for Safe Handling
A systematic approach to handling T140 from receipt to disposal is crucial for maintaining a

safe laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

The recommended storage for T140 peptide is at -20°C in a tightly sealed container.[3]

Clearly label the container with the peptide name, concentration, date received, and any

hazard warnings.

2. Preparation and Use:
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All handling of powdered T140 should be performed in a designated area, such as a

chemical fume hood or a ventilated enclosure, to minimize inhalation risks.[5]

When reconstituting the peptide, use a suitable solvent as recommended by the supplier.

Avoid creating dust when handling the powdered form.[3]

After handling, thoroughly wash hands with soap and water.[4]

3. Experimental Procedures:

Follow standard laboratory practices for all experimental work.

Ensure that all equipment used for handling T140 is properly cleaned and decontaminated

after use.

Disposal Plan
Proper disposal of T140 peptide and associated waste is essential to prevent environmental

contamination and potential biological activity outside the lab.[6]
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Waste Type Disposal Procedure

Unused T140 Peptide (Powder or Solution)

Treat as chemical waste. Dissolve or mix the

material with a combustible solvent and burn in

a chemical incinerator equipped with an

afterburner and scrubber.[3]

Contaminated Labware (e.g., pipette tips, tubes)

Collect in a designated, labeled biohazard or

chemical waste container for autoclaving or

incineration.[6]

Contaminated PPE (e.g., gloves, lab coat)
Dispose of in a designated waste container for

contaminated items.

Liquid Waste (e.g., cell culture media containing

T140)

Decontaminate with a suitable method, such as

treatment with 10% bleach, before disposal

down the drain with copious amounts of water,

or collect for chemical waste disposal,

depending on local regulations.

Emergency Procedures
In the event of accidental exposure, immediate action is necessary.
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Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.[3][4]

Skin Contact

Wash the affected area thoroughly with soap

and plenty of water. Remove contaminated

clothing. If irritation persists, seek medical

attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek medical attention.[3]

[4]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.[3][4]

Spill Response:

Small Spills: For small spills of powdered T140, carefully sweep up the material, avoiding

dust generation, and place it in a sealed container for disposal.[3] Clean the spill area with a

damp cloth. For liquid spills, absorb with an inert material and place in a suitable container

for disposal.

Large Spills: For large spills, evacuate the area and prevent entry. Wear appropriate PPE,

including a respirator.[5] Contain the spill and follow the cleanup procedures for small spills.

Ensure the area is well-ventilated during and after cleanup.

Visual Guide to T140 Peptide Handling Workflow
The following diagram illustrates the key steps and decision points for the safe handling of

T140 peptide in a research laboratory.

Caption: Workflow for safe handling of T140 peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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